4-Cyclopropoxy-3-formylbenzoic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-Cyclopropoxy-3-formylbenzoic acid is a benzoic acid derivative featuring a cyclopropoxy substituent at the 4-position and a formyl group at the 3-position. This structure combines aromatic, alicyclic, and aldehyde functionalities, making it a versatile intermediate in organic synthesis and pharmacological research.
Properties
Molecular Formula |
C11H10O4 |
|---|---|
Molecular Weight |
206.19 g/mol |
IUPAC Name |
4-cyclopropyloxy-3-formylbenzoic acid |
InChI |
InChI=1S/C11H10O4/c12-6-8-5-7(11(13)14)1-4-10(8)15-9-2-3-9/h1,4-6,9H,2-3H2,(H,13,14) |
InChI Key |
BCBPZESKWIZFDM-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=C(C=C2)C(=O)O)C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxy-3-formylbenzoic acid can be achieved through several methods. One common approach involves the reaction of 4-cyclopropoxybenzaldehyde with a suitable oxidizing agent to introduce the formyl group at the desired position. Another method involves the cyclopropanation of 3-formylbenzoic acid using cyclopropyl bromide in the presence of a base such as potassium carbonate.
Industrial Production Methods: Industrial production of 4-Cyclopropoxy-3-formylbenzoic acid typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as recrystallization and purification using techniques like column chromatography to obtain the final product with the desired specifications.
Chemical Reactions Analysis
Types of Reactions: 4-Cyclopropoxy-3-formylbenzoic acid undergoes various chemical reactions, including:
Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: The formyl group can be reduced to a hydroxymethyl group using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The cyclopropoxy group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.
Common Reagents and Conditions:
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.
Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.
Major Products Formed:
Oxidation: 4-Cyclopropoxy-3-carboxybenzoic acid.
Reduction: 4-Cyclopropoxy-3-hydroxymethylbenzoic acid.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
4-Cyclopropoxy-3-formylbenzoic acid has several applications in scientific research, including:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.
Biology: It is studied for its potential biological activities and interactions with biological molecules.
Medicine: It is investigated for its potential use in drug development and as a precursor for pharmaceutical compounds.
Industry: It is used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 4-Cyclopropoxy-3-formylbenzoic acid involves its interaction with specific molecular targets and pathways. The formyl group can participate in various chemical reactions, such as nucleophilic addition, which can lead to the formation of new chemical bonds and structures. The cyclopropoxy group can influence the compound’s reactivity and interactions with other molecules, potentially affecting its biological activity and efficacy.
Comparison with Similar Compounds
Comparison with Similar Compounds
The provided evidence includes two phenolic acids: caffeic acid (3,4-dihydroxybenzeneacrylic acid) and 3-O-feruloylquinic acid. While these differ structurally from 4-cyclopropoxy-3-formylbenzoic acid, their applications in pharmacology, synthesis, and industrial uses offer points of contrast.
Structural and Functional Differences
Stability and Reactivity
- Caffeic Acid : Susceptible to oxidation due to catechol groups, limiting shelf life .
- 3-O-Feruloylquinic Acid : Stability influenced by ester linkages and methoxy groups .
- 4-Cyclopropoxy-3-formylbenzoic Acid : Cyclopropane’s ring strain may confer unique reactivity (e.g., ring-opening reactions), while the formyl group offers electrophilic sites.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
